Cas no 1889-58-3 (O,O-Diethyl S-phenyl phosphorothioate)

• Product Name: O,O-Diethyl S-phenyl phosphorothioate
• CAS No: 1889-58-3
• MF: C₁₀H₁₅O₃PS
• MW: 246.26306271553
• MDL: MFCD28010185
• CID: 1382306
• PubChem ID: 573125
• Update Time: 2025-10-29

O,O-Diethyl S-phenyl phosphorothioate Chemical and Physical Properties

Names and Identifiers

• O,O-diethyl S-phenyl phosphorothioate
• DIETHYL PHENYL PHOSPHOROTHIOATE
• Diethyl phenyl thiophosphate
• o,o-Diethyl S-phenyl thiophosphate
• Phosphorothioic acid, O,O-diethyl S-phenyl ester
• diethoxyphosphorylsulfanylbenzene
• AK402180
• GFWPLRWWFQJJOL-UHFFFAOYSA-N
• O,O-Diethyl-S-phenyl-phosphorothioate
• O,O-Diethyl S-phenyl thiophosphate #
• Thiophosphoric acid O,O-diethyl S-phenyl ester
• diethyl phenylsulfanylphosphonate
• MFCD28010185
• 1889-58-3
• A880484
• CHEMBL3263311
• diethyl (phenylsulfanyl)phosphonate
• DTXSID20940398
• SCHEMBL10699048
• AS-67671
• C73617
• AKOS024256232
• C10H15O3PS
• CS-0160367
• O,O-DiethylS-phenylphosphorothioate
• O,O-Diethyl S-phenyl phosphorothioate

• MDL： MFCD28010185
• Inchi： 1S/C10H15O3PS/c1-3-12-14(11,13-4-2)15-10-8-6-5-7-9-10/h5-9H,3-4H2,1-2H3
• InChI Key： GFWPLRWWFQJJOL-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)P(=O)(OCC)OCC

Computed Properties

• Exact Mass: 246.04805
• Monoisotopic Mass: 246.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.8
• XLogP3: 2.2

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.18
• Melting Point: No data available
• Boiling Point: 315.8°C at 760 mmHg
• Flash Point: 144.8°C
• Refractive Index: 1.521
• PSA: 35.53
• LogP: 3.95980
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

O,O-Diethyl S-phenyl phosphorothioate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Sealed in dry,2-8°C(BD490973)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on O,O-Diethyl S-phenyl phosphorothioate

Comprehensive Analysis of O,O-Diethyl S-phenyl phosphorothioate (CAS No. 1889-58-3)

O,O-Diethyl S-phenyl phosphorothioate (CAS No. 1889-58-3) is an organophosphorus compound widely studied for its unique chemical properties and applications. With the growing interest in sustainable chemistry and green synthesis, researchers are increasingly exploring its potential in catalytic processes and material science. This compound, characterized by its phosphorothioate backbone, has garnered attention due to its structural versatility and reactivity under controlled conditions.

The molecular structure of O,O-Diethyl S-phenyl phosphorothioate features a phenyl group bonded to a sulfur atom, which is further linked to a phosphorothioate moiety. This configuration enables selective interactions in organic synthesis, making it valuable for designing specialty chemicals. Recent studies highlight its role in cross-coupling reactions, a topic frequently searched by chemists exploring efficient synthetic routes for pharmaceuticals and agrochemicals.

In the context of environmental safety, O,O-Diethyl S-phenyl phosphorothioate has been evaluated for its biodegradability and ecotoxicological profile. As regulatory frameworks tighten globally, industries are prioritizing low-impact compounds, aligning with searches for eco-friendly alternatives. Analytical techniques like HPLC and GC-MS are commonly employed to monitor its stability and degradation pathways, addressing user queries about analytical method validation.

The compound’s thermal stability and solubility parameters are critical for applications in polymer chemistry and coating formulations. Engineers often search for high-performance additives, and O,O-Diethyl S-phenyl phosphorothioate has shown promise in enhancing material durability. Its compatibility with organic solvents further expands its utility in industrial formulations, a trending topic in process optimization discussions.

From a safety standpoint, handling O,O-Diethyl S-phenyl phosphorothioate requires adherence to laboratory best practices, including proper ventilation and personal protective equipment (PPE). These precautions align with frequently searched terms like chemical handling guidelines and risk mitigation strategies. The compound’s Material Safety Data Sheet (MSDS) provides essential data on storage conditions, ensuring compliance with occupational health standards.

Innovations in computational chemistry have enabled predictive modeling of O,O-Diethyl S-phenyl phosphorothioate’s behavior, addressing queries about molecular docking and reaction mechanisms. Researchers leveraging AI-driven tools often explore its electronic properties to design novel derivatives, a niche yet growing area in chemical informatics.

In summary, O,O-Diethyl S-phenyl phosphorothioate (CAS No. 1889-58-3) exemplifies the intersection of traditional chemistry and modern applications. Its relevance in sustainable development, coupled with ongoing research, ensures its place in discussions about future-ready chemicals. For those seeking detailed spectral data or synthetic protocols, peer-reviewed journals remain the primary resource.